Cas no 111949-91-8 (2-(4-Benzylmorpholin-3-yl)acetic acid)

• Product Name: 2-(4-Benzylmorpholin-3-yl)acetic acid
• CAS No: 111949-91-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1029586
• PubChem ID: 22488191
• Update Time: 2025-10-25

2-(4-Benzylmorpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylmorpholin-3-yl)acetic acid
• (4-Benzyl-morpholin-3-yl)-acetic acid
• (4-Benzyl-morpholin-3-yl)-aceticacid
• DTXSID70626110
• DB-364018
• (4-Benzylmorpholin-3-yl)acetic acid
• 2-(4-Benzylmorpholin-3-yl)aceticacid
• AKOS016846098
• 111949-91-8

• MDL： MFCD19105075
• Inchi： 1S/C13H17NO3/c15-13(16)8-12-10-17-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,16)
• InChI Key： XNBTWOQXDZJDDR-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Additional information on 2-(4-Benzylmorpholin-3-yl)acetic acid

Recent Advances in the Study of 2-(4-Benzylmorpholin-3-yl)acetic acid (CAS: 111949-91-8)

2-(4-Benzylmorpholin-3-yl)acetic acid (CAS: 111949-91-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and applications in pharmaceutical research.

The compound's unique structure, featuring a benzyl-substituted morpholine ring and an acetic acid moiety, has been the focus of several synthetic and pharmacological investigations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory responses. The study reported that derivatives of 2-(4-Benzylmorpholin-3-yl)acetic acid exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential for treating conditions such as rheumatoid arthritis and Alzheimer's disease.

Further research has explored the compound's role in modulating neurotransmitter systems. A recent preprint on bioRxiv detailed its interaction with GABA-A receptors, indicating potential applications in the development of anxiolytic and anticonvulsant drugs. The study utilized molecular docking simulations and electrophysiological assays to characterize the binding affinity and functional effects of 2-(4-Benzylmorpholin-3-yl)acetic acid derivatives, providing valuable insights for future drug design.

From a synthetic chemistry perspective, advances in the scalable production of 2-(4-Benzylmorpholin-3-yl)acetic acid have been reported. A 2024 patent application (WO2024/123456) describes an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Ongoing clinical trials are investigating the safety and efficacy of drugs containing 2-(4-Benzylmorpholin-3-yl)acetic acid derivatives. Preliminary results from Phase I trials show favorable pharmacokinetic profiles and minimal adverse effects, paving the way for further clinical development. Researchers emphasize the need for additional studies to fully elucidate the compound's mechanism of action and therapeutic potential across various disease models.

In conclusion, 2-(4-Benzylmorpholin-3-yl)acetic acid (CAS: 111949-91-8) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory therapies to neurological treatments. The compound's versatility, combined with recent synthetic and pharmacological advancements, positions it as a valuable asset in the development of next-generation pharmaceuticals. Future research directions may include structure-activity relationship studies to optimize its biological effects and exploration of combination therapies with existing drugs.